(1,3-benzodioxol-5-ylmethyl)(3,5-dimethoxybenzyl)amine

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-[(3,5-dimethoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C17H19NO4/c1-19-14-5-13(6-15(8-14)20-2)10-18-9-12-3-4-16-17(7-12)22-11-21-16/h3-8,18H,9-11H2,1-2H3
• InChI Key: KWKGEXRLSPKSQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNCC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)(3,5-dimethoxybenzyl)amine, commonly known as TMA-2, is a psychoactive drug belonging to the amphetamine family. It is a potent hallucinogen and has been used in scientific research to study its mechanism of action and physiological effects.

Mechanism of Action

TMA-2 acts as a partial agonist at the 5-HT2A receptor, leading to an increase in serotonin release and activation of downstream signaling pathways. This results in altered perception, mood, and cognition, which are characteristic of the psychedelic experience.
Biochemical and Physiological Effects:
TMA-2 has been shown to have a wide range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It also alters perception, mood, and cognition, leading to profound changes in consciousness.

Advantages and Limitations for Lab Experiments

TMA-2 has several advantages for use in scientific research, including its high potency, selectivity for the 5-HT2A receptor, and ability to induce a profound psychedelic experience. However, its use is limited by its potential for abuse and its legal status in many countries.

Future Directions

There are several potential future directions for research on TMA-2, including its potential therapeutic applications for psychiatric disorders such as depression and anxiety. Further studies are needed to elucidate its mechanism of action and to develop safer and more effective psychedelic drugs for clinical use.
In conclusion, TMA-2 is a potent hallucinogen that has been used in scientific research to study its mechanism of action and physiological effects. It has potential therapeutic applications and may lead to the development of safer and more effective psychedelic drugs for clinical use. However, its use is limited by its potential for abuse and its legal status in many countries.

Synthesis Methods

TMA-2 can be synthesized using various methods, including the Leuckart-Wallach reaction and the reductive amination of 3,5-dimethoxybenzaldehyde with 1,3-benzodioxole-5-carboxylic acid. The synthesis of TMA-2 requires specialized equipment and knowledge of organic chemistry.

Scientific Research Applications

TMA-2 has been used in scientific research to study its effects on the central nervous system and its potential therapeutic applications. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.